Cas no 1807275-80-4 (3-Chloro-5-methyl-2-nitrobenzyl alcohol)

• Product Name: 3-Chloro-5-methyl-2-nitrobenzyl alcohol
• CAS No: 1807275-80-4
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 5002835
• Update Time: 2025-06-13

3-Chloro-5-methyl-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methyl-2-nitrobenzyl alcohol

• Inchi： 1S/C8H8ClNO3/c1-5-2-6(4-11)8(10(12)13)7(9)3-5/h2-3,11H,4H2,1H3
• InChI Key： FDIVIZYLKNMQKP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(CO)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Additional information on 3-Chloro-5-methyl-2-nitrobenzyl alcohol

Recent Advances in the Study of 3-Chloro-5-methyl-2-nitrobenzyl alcohol (CAS: 1807275-80-4)

3-Chloro-5-methyl-2-nitrobenzyl alcohol (CAS: 1807275-80-4) is a nitroaromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and chloro substituents, has shown potential in various applications, including drug synthesis and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of significant interest for researchers in the field.

One of the key areas of research involving 3-Chloro-5-methyl-2-nitrobenzyl alcohol is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel benzodiazepine derivatives, which exhibit promising anxiolytic and anticonvulsant properties. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block in medicinal chemistry.

In addition to its synthetic applications, recent investigations have explored the biological activities of 3-Chloro-5-methyl-2-nitrobenzyl alcohol. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. While the exact mechanism of action remains under investigation, preliminary data suggest that the nitro group plays a critical role in its antibacterial properties.

Another significant development is the exploration of 3-Chloro-5-methyl-2-nitrobenzyl alcohol in material science. Researchers have utilized this compound as a precursor for the development of nitroaromatic-based polymers with potential applications in sensors and electronic devices. A recent publication in Advanced Materials (2024) detailed the synthesis of a novel polymer incorporating this compound, which demonstrated enhanced thermal stability and conductivity, opening new avenues for its use in high-performance materials.

Despite these promising findings, challenges remain in the large-scale production and optimization of 3-Chloro-5-methyl-2-nitrobenzyl alcohol. Current synthesis methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems. A 2024 study in Organic Process Research & Development proposed a new catalytic approach using palladium nanoparticles, which significantly improved yield and reduced reaction time, marking a potential breakthrough for industrial applications.

In conclusion, 3-Chloro-5-methyl-2-nitrobenzyl alcohol (CAS: 1807275-80-4) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to material science, underscore its versatility and potential for future innovations. Continued research into its synthesis, reactivity, and biological activities will likely uncover even more valuable uses for this intriguing molecule.